Cas no 22415-44-7 (2-Methoxy-17a-ethynyl Estradiol)

• Product Name: 2-Methoxy-17a-ethynyl Estradiol
• CAS No: 22415-44-7
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 250814
• PubChem ID: 68572
• Update Time: 2025-04-19

2-Methoxy-17a-ethynyl Estradiol Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol,2-methoxy-, (17a)-
• 2-Methoxy-17α-ethynyl Estradiol
• 2-Methoxy-17α-ethyny
• (8R,9S,13S,14S,17R)-17-ethynyl-2-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• 2-Methoxy-17
• 2-Methoxy-Ethynyl Estradiol
• 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol, 2-methoxy-, (17alpha)-
• (8R, 9S, 13S, 14S, 17R)-17-ethynyl-2-methoxy-13-methyl-7, 8, 9, 11, 12, 14, 15, 16-octahydro-6H-cyclopenta[a]phenanthrene-3, 17-diol
• SCHEMBL3970936
• DTXSID70945075
• 2-Methoxyethinyl estradiol
• 2-Methoxy-17alpha-ethynyl Estradiol
• CHEMBL1627649
• A-ethynyl Estradiol
• 2-Methoxy-19-norpregna-1(10),2,4-trien-20-yne-3,17-diol
• 22415-44-7
• 2-Methoxy-17a-ethynyl Estradiol

• Inchi： 1S/C21H26O3/c1-4-21(23)10-8-17-15-6-5-13-11-18(22)19(24-3)12-16(13)14(15)7-9-20(17,21)2/h1,11-12,14-15,17,22-23H,5-10H2,2-3H3/t14-,15+,17-,20-,21-/m0/s1
• InChI Key： NRGDXTWZJCEVEB-PVHGPHFFSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4C=C(C(=CC=4[C@H]3CC[C@@]21C)OC)O

Computed Properties

• Exact Mass: 326.18800
• Monoisotopic Mass: 326.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.22
• Boiling Point: 476°Cat760mmHg
• Flash Point: 241.7°C
• Refractive Index: 1.612
• PSA: 49.69000
• LogP: 3.62120